2-Amino-1-[4-(pyrazin-2-YL)piperazin-1-YL]propan-1-one

• Molecular Formula: C11H17N5O
• Molecular Weight: 235.29 g/mol
• IUPAC Name: 2-amino-1-(4-pyrazin-2-ylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C11H17N5O/c1-9(12)11(17)16-6-4-15(5-7-16)10-8-13-2-3-14-10/h2-3,8-9H,4-7,12H2,1H3
• InChI Key: CJINGGKPSNKVQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=NC=CN=C2)N

Description

2-Amino-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one is a synthetic organic compound featuring a propan-1-one backbone with an amino group at position 2 and a piperazine ring substituted at the 4-position with a pyrazin-2-yl group. Its molecular formula is C₁₂H₁₇N₅O (molecular weight: 259.30 g/mol). The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 4, distinguishes this compound from analogs with other heterocyclic substituents.

Preparation Methods

Reaction of Pyrazine Derivatives with Piperazine

• Starting Materials : Pyrazine-2-yl derivatives and piperazine.
• Reaction Conditions : Typically performed at room temperature or slightly elevated temperatures.
• Mechanism : Nucleophilic substitution or coupling reaction where the piperazine nitrogen attacks the pyrazine derivative, leading to the formation of the 1-(pyrazin-2-yl)piperazine intermediate.
• Catalysts and Coupling Agents : Sometimes coupling agents such as carbodiimides (e.g., EDC, DCC) or other amide bond-forming reagents may be used to promote the reaction.

Introduction of the Amino-Propanone Side Chain

• The amino-propanone moiety (2-amino-1-propanone) is introduced via an amide bond formation between the piperazine nitrogen and a suitable activated propanone derivative.
• This step may involve the use of acyl chlorides, esters, or activated carboxylic acid derivatives.
• Reaction conditions often include mild bases and solvents such as dichloromethane or dimethylformamide (DMF).

Purification Techniques

• After synthesis, purification is essential to isolate the target compound.
• Common purification methods include recrystallization from suitable solvents or chromatographic techniques such as column chromatography.
• These methods remove unreacted starting materials, side products, and impurities.

Summary Table of Preparation Parameters

Step	Reagents/Conditions	Notes
Pyrazine derivative + Piperazine	Room temperature, coupling agents (optional)	Formation of 1-(pyrazin-2-yl)piperazine
Coupling with amino-propanone	Acyl chloride or activated ester, base, solvent	Amide bond formation to introduce side chain
Purification	Recrystallization or column chromatography	Ensures compound purity

Research Findings and Optimization

• The synthesis route is well-established with moderate to high yields reported.
• Reaction selectivity is influenced by the choice of coupling agents and reaction conditions.
• Optimization studies emphasize mild reaction conditions to preserve the integrity of sensitive functional groups.
• The pyrazine and piperazine rings are stable under the reaction conditions used, allowing for efficient synthesis.
• The compound’s biological activity depends heavily on the purity and structural integrity ensured by the purification steps.

Analytical Characterization

• Molecular formula: C11H17N5O
• Molecular weight: 235.29 g/mol
• Characterization techniques include NMR spectroscopy, mass spectrometry, and chromatographic purity assessment.
• Structural confirmation is typically done by ^1H and ^13C NMR, confirming the presence of the pyrazine, piperazine, and amino-propanone moieties.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-[4-(pyrazin-2-YL)piperazin-1-YL]propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles[][3].

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Ammonia, amines, thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-Amino-1-[4-(pyrazin-2-YL)piperazin-1-YL]propan-1-one has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-1-[4-(pyrazin-2-YL)piperazin-1-YL]propan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural analogs of this compound differ primarily in the heterocyclic substituent on the piperazine ring or modifications to the propan-1-one backbone.

Heterocyclic Substituent Variations

3-Amino-1-[4-(pyridin-2-yl)piperazin-1-yl]propan-1-one

• Molecular Formula : C₁₂H₁₈N₄O
• Key Difference : Pyridine ring replaces pyrazine.
• Properties :
  • Pyridine’s single nitrogen atom reduces electron-deficient character compared to pyrazine.
  • Lower molecular weight (234.30 g/mol ) due to fewer nitrogen atoms .

3-Amino-1-[4-(pyrimidin-2-yl)piperazin-1-yl]propan-1-one

• Molecular Formula : C₁₁H₁₇N₅O
• Key Difference : Pyrimidine substituent (nitrogens at positions 1 and 3).
• Properties :
  • Pyrimidine’s nitrogen arrangement alters hydrogen-bonding capacity compared to pyrazine.
  • Molecular weight 235.29 g/mol , slightly lower than the target compound .
• Synthetic Relevance : Prepared via Buchwald-Hartwig coupling, similar to pyrazine analogs, but with modified reaction conditions .

2-Amino-1-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-1-one

• Molecular Formula : C₁₄H₁₈F₃N₃O
• Key Difference : Aryl substituent (3-trifluoromethylphenyl) replaces heterocycle.
• Properties :
  • Enhanced lipophilicity due to the CF₃ group, improving blood-brain barrier penetration.
  • High synthetic yield (98%) and purity (>99%) via nucleophilic substitution reactions .
• Pharmacology: Evaluated for antiseizure and antinociceptive activity, highlighting the role of electron-withdrawing groups in enhancing bioactivity .

Backbone and Piperazine Modifications

(S)-2-Amino-1-[4-(benzylcyclopropylamino)piperidin-1-yl]propan-1-one

• Molecular Formula : C₁₈H₂₆N₄O
• Key Difference: Piperidine replaces piperazine, with a benzylcyclopropylamino group.
• Properties :
  • Piperidine’s reduced flexibility compared to piperazine may limit conformational adaptability.
  • Higher molecular weight (314.43 g/mol ) due to the benzyl group .

1-(4-Methylpiperazin-1-yl)propan-2-amine

• Molecular Formula : C₈H₁₉N₃
• Key Difference : Lacks the ketone group; features a methyl group on piperazine.
• Properties :
  • Simplified structure with lower molecular weight (157.26 g/mol ).
  • Increased basicity due to the primary amine, altering pharmacokinetics .

Physicochemical and Pharmacological Comparison

Compound	Heterocycle/Substituent	Molecular Weight (g/mol)	LogP (Predicted)	Key Pharmacological Notes
Target Compound	Pyrazin-2-yl	259.30	1.2	Potential CNS activity via piperazine flexibility
3-Amino-1-[4-(pyridin-2-yl)piperazin...	Pyridine	234.30	1.5	Intermediate for neuroactive agents
3-Amino-1-[4-(pyrimidin-2-yl)pipera...	Pyrimidine	235.29	0.8	Modified hydrogen-bonding capacity
Compound 16 ()	3-(Trifluoromethyl)phenyl	301.12	2.9	High antiseizure potency

Biological Activity

2-Amino-1-[4-(pyrazin-2-YL)piperazin-1-YL]propan-1-one, also known as a derivative of piperazine, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structural features, including a pyrazine ring and a piperazine moiety, which contribute to its diverse pharmacological properties. This article reviews the biological activity of this compound, including its mechanism of action, therapeutic potentials, and relevant research findings.

Property	Value
Molecular Formula	C11H17N5O
Molecular Weight	221.26 g/mol
CAS Number	1251923-63-3
IUPAC Name	2-amino-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one dihydrochloride
Canonical SMILES	C1CN(CCN1C2=NC=CN=C2)C(=O)CN

The biological activity of 2-Amino-1-[4-(pyrazin-2-YL)piperazin-1-YL]propan-1-one is primarily attributed to its interaction with specific molecular targets. It is believed to modulate the activity of various enzymes and receptors through binding interactions. For instance, it may inhibit certain enzymes by occupying their active sites, thus blocking substrate access and leading to antimicrobial or anticancer effects.

Antimicrobial Activity

Research has indicated that compounds similar to 2-Amino-1-[4-(pyrazin-2-YL)piperazin-1-YL]propan-1-one exhibit significant antimicrobial properties. Studies have shown that derivatives can inhibit bacterial growth and show effectiveness against various pathogens, including resistant strains. For example, compounds with similar structures have demonstrated IC50 values in the low micromolar range against Staphylococcus aureus and Escherichia coli .

Anticancer Activity

The compound's potential as an anticancer agent has been explored in various studies. In vitro assays have reported that it can induce apoptosis in cancer cell lines, such as HeLa and MCF-7. The mechanism involves the activation of caspases and modulation of signaling pathways associated with cell survival . A notable study found that related compounds exhibited IC50 values ranging from 10 to 50 µM against different cancer cell lines .

Neuropharmacological Effects

The piperazine moiety is known for its neuropharmacological effects. Some studies suggest that 2-Amino-1-[4-(pyrazin-2-YL)piperazin-1-YL]propan-1-one may act as a serotonin receptor modulator, which could be beneficial in treating anxiety and depression-related disorders .

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Antimicrobial Efficacy : A study conducted on a series of piperazine derivatives showed that modifications at the pyrazine ring enhanced antibacterial activity against Gram-negative bacteria .
• Cancer Cell Line Studies : In a comparative analysis of various piperazine derivatives, it was found that those containing the pyrazine ring exhibited superior cytotoxicity against breast cancer cells compared to their non-pyrazine counterparts .
• Neuropharmacological Assessment : Research involving animal models indicated that compounds with similar structures could reduce anxiety-like behaviors in rodents, suggesting potential applications in psychiatric disorders .

Q & A

Basic: What synthetic methodologies are commonly employed for synthesizing 2-amino-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one?

Answer:
The synthesis typically involves coupling reactions between piperazine derivatives and keto-acid intermediates. Key steps include:

• Amide bond formation : Use of coupling reagents like HOBt (hydroxybenzotriazole) and TBTU (tetramethyluronium tetrafluoroborate) in anhydrous DMF or THF, with triethylamine as a base .
• Purification : Normal-phase chromatography (e.g., chloroform:methanol gradients) or crystallization from solvents like dimethylether .
• Characterization : Confirmation via $^1$H/$13$C NMR, LC-MS, and elemental analysis. For example, $^1$H NMR in DMSO-$d_6$ resolves peaks for piperazine protons (δ 2.6–3.7 ppm) and pyrazine aromatic protons (δ 8.2–8.5 ppm) .

Basic: What analytical techniques validate the purity and structural integrity of this compound?

Answer:

• HPLC : Purity >95% confirmed using C18 columns with acetonitrile/water gradients .
• Mass spectrometry : ESI-MS or HRMS matches calculated molecular weights (e.g., [M+H]$^+$ for C$_{11}$H$_{16}$N$_6$O: 265.14) .
• NMR : $^1$H and $^13$C NMR spectra verify proton environments and carbon frameworks. Discrepancies in integration ratios may indicate impurities .

Advanced: How can molecular docking elucidate this compound’s interaction with kinase targets like Akt1?

Answer:

• Structural data : Use X-ray crystallography coordinates (e.g., PDB 4EKL for Akt1) to model binding .
• Docking software : Tools like AutoDock Vina or Schrödinger Suite predict binding poses. Focus on hydrogen bonds between the propan-1-one moiety and kinase hinge regions (e.g., Glu234 in Akt1) .
• Validation : Compare docking scores (e.g., binding energy < -8 kcal/mol) with experimental IC$_{50}$ values from kinase inhibition assays .

Advanced: How do structural modifications on the piperazine ring affect biological activity?

Answer:

• Substituent effects :

  Position	Modification	Activity Trend	Reference
  N4	Pyrazine vs. pyridine	Increased kinase selectivity
  N1	Nitroimidazole addition	Enhanced cytotoxicity (IC$_{50}$ < 10 µM in MCF-7)
  N4	Fluorobenzyl groups	Improved metabolic stability

• Methodology : Use SAR studies with analogues (e.g., AP-237 derivatives) to correlate substituent polarity/logP with membrane permeability .

Basic: What in vitro models are suitable for evaluating cytotoxicity?

Answer:

• Cell lines : Human cancer lines (e.g., MCF-7, PC-3) cultured in DMEM/RPMI-1640 with 10% FBS .
• Assay protocol :
  • Seed cells in 96-well plates (5,000 cells/well).
  • Treat with compound (0.1–100 µM) for 48–72 hours.
  • Quantify viability via MTT or resazurin assays .
• Data interpretation : IC$_{50}$ values < 20 µM suggest therapeutic potential .

Advanced: How to address discrepancies in reported biological activities across studies?

Answer:

• Standardize assays : Use identical cell lines (e.g., MDA-MB-231), serum concentrations (10% FBS), and incubation times .
• Orthogonal validation : Confirm cytotoxicity with annexin V/PI flow cytometry alongside MTT .
• Statistical rigor : Apply ANOVA with post-hoc tests (p < 0.05) to differentiate activity between analogues .

Advanced: What computational methods predict the pharmacokinetic profile of this compound?

Answer:

• ADME prediction : Tools like SwissADME estimate:
  • LogP : ~2.1 (moderate lipophilicity).
  • BBB permeability : Low (due to polar pyrazine).
• Metabolic sites : CYP3A4-mediated oxidation predicted via StarDrop .
• Toxicity alerts : Check for PAINS motifs (e.g., reactive nitro groups) using FAF-Drugs4 .